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Compound of Interest

Compound Name: BOC-L-Phenylalanine-13C

Cat. No.: B3331578 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling BOC-L-Phenylalanine-¹³C. The

following procedures ensure safe operational handling and disposal of this compound.

I. Compound Identification and Hazards
BOC-L-Phenylalanine-¹³C is a stable isotope-labeled compound. The key safety principle is that

the ¹³C isotopic label does not alter the chemical reactivity or toxicity of the molecule.[1]

Therefore, the safety precautions are identical to those for the unlabeled analogue, BOC-L-

Phenylalanine.[1]

Chemical Properties:

Property Value Source

Synonyms
N-(tert-Butoxycarbonyl)-L-

phenylalanine
[2]

Physical State Powder Solid [2]

Appearance White [2]

Melting Point 85 - 88 °C / 185 - 190.4 °F [2]

Molecular Formula C₁₄H₁₉NO₄ (for unlabeled) [3]

Molecular Weight 265.31 g/mol (for unlabeled) [3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3331578?utm_src=pdf-interest
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_and_Application_of_Carbon_13_Labeled_Compounds.pdf
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_and_Application_of_Carbon_13_Labeled_Compounds.pdf
https://www.fishersci.com/store/msds?partNumber=AC275640050&productDescription=BOC-L-PHENYLALANINE%2C+99%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275640050&productDescription=BOC-L-PHENYLALANINE%2C+99%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275640050&productDescription=BOC-L-PHENYLALANINE%2C+99%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC275640050&productDescription=BOC-L-PHENYLALANINE%2C+99%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/132_1726231197_BOC-L-PHENYLALANINECASNO13734-34-4MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/132_1726231197_BOC-L-PHENYLALANINECASNO13734-34-4MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3331578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification:

Based on the Safety Data Sheet (SDS) for the unlabeled compound, BOC-L-Phenylalanine is

not classified as a hazardous substance.[3][4] However, standard laboratory safety practices

should always be followed.

Hazard Classification

OSHA Hazards No known OSHA hazards

GHS Classification
This substance does not meet the criteria for

classification

Potential Health Effects May be harmful if inhaled

II. Personal Protective Equipment (PPE)
Appropriate PPE is required to minimize exposure risk when handling BOC-L-Phenylalanine-

¹³C.

PPE Category Required Equipment Specifications

Eye and Face Protection
Safety glasses with side

shields or goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

Hand Protection Disposable nitrile gloves

Minimum requirement for

incidental contact.[5] For tasks

with higher risk, double-gloving

may be necessary.[5]

Body Protection Laboratory coat
Should be buttoned for best

protection.[6]

Footwear Closed-toe shoes
Required to protect against

spills and falling objects.[6]

III. Handling and Storage
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Engineering Controls:

Work in a well-ventilated area.[2]

For procedures that may generate dust, use a chemical fume hood.[1][7]

Handling Procedures:

Preparation: Before handling, read and understand the Safety Data Sheet for the unlabeled

compound.[8] Ensure all necessary PPE is clean and readily available.

Weighing and Transfer:

Minimize dust formation when weighing or transferring the powdered compound.[1]

This can be achieved by working in a fume hood or a balance enclosure.[1]

General Handling:

Avoid contact with eyes, skin, and clothing.[2][9]

Avoid ingestion and inhalation.[2][9]

Wash hands thoroughly after handling.[8][9]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][9]

Store away from incompatible materials such as acids, alkaline substances, and oxidizing

agents.[2]

IV. Disposal Plan
As BOC-L-Phenylalanine-¹³C is a stable isotope-labeled compound, it is not radioactive, and no

special radiological precautions are necessary for disposal.[1][10] The waste should be

handled according to the chemical properties of the parent molecule.[1]

Disposal Steps:
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Classification: The waste is not considered hazardous waste according to current

regulations.[2] However, chemical waste generators must consult local, regional, and

national hazardous waste regulations to ensure complete and accurate classification.[2][9]

Collection:

Collect waste in a suitable, closed container labeled "BOC-L-Phenylalanine-¹³C Waste".

Do not mix with other chemical waste unless permitted by your institution's waste

management guidelines.

Disposal:

Dispose of the waste through a licensed disposal company.[3]

Follow all federal, state, and local environmental control regulations.[7]

V. Experimental Workflow Diagram
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Workflow for Handling BOC-L-Phenylalanine-¹³C

1. Preparation

2. Handling (in Fume Hood)

3. Cleanup & Disposal

4. Storage
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Caption: Workflow for handling BOC-L-Phenylalanine-¹³C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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